Methoxychlor (Methoxy-DDT)

• CAS No.: 72-43-5
• Product Name: Methoxychlor (Methoxy-DDT)
• Molecular Formula: C16H15Cl3O2
• Molecular Weight: 345.6 g/mol
• IUPAC Name: 1-methoxy-4-[2,2,2-trichloro-1-(4-methoxyphenyl)ethyl]benzene
• Standard InChI: InChI=1S/C16H15Cl3O2/c1-20-13-7-3-11(4-8-13)15(16(17,18)19)12-5-9-14(21-2)10-6-12/h3-10,15H,1-2H3
• Standard InChIKey: IAKOZHOLGAGEJT-UHFFFAOYSA-N
• Impurities: 3,6,11,14-tetramethoxydibenzo(g,p)chrysene is one of the impurities present in commercial samples.; Both reverse and normal phase high-performance liq chromatography techniques were applied to the analysis of tech methoxychlor. The following constituents were identified: 1,1,1,2-tetrachloro-2-(p-methoxyphenyl)ethane, o,p'-DMDT, o,p'-DMDE, methoxychlor olefin (DMDE), o,o'-DMDT, condensation product of p,p'-DMDT, condensation product of o,p'-DMDT, two unresolved components, chlorotrianisene, 1,2,2-tris(p-methoxyphenyl)ethene, 2,2,2-trichloro-1-(p-methoxyphenyl)ethanol, 3,6-dimethoxy-9-(o-methoxyphenyl)-10-(p-methoxyphenyl)phenanthrene, 3,6-dimethyl-9,10-bis(p-methoxyphenyl)phenanthrene, 1,1,2,2-tetrakis(p-methoxyphenyl)ethene, 1-(o-methoxyphenyl)-1,2,2-tris(p-methoxyphenyl)ethene, and 1,1,1-trichloro-2-(p-hydroxyphenyl)-2-(p-methoxyphenyl)ethane.
• SMILES: COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl
• Canonical SMILES: COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl
• Boiling Point: Decomposes (NTP, 1992); 346.0 °C; Decomposes
• Colorform: Colorless crystals (technical, grey powder); Dimorphic crystals; Crystals from dilute alcohol; White to light yellow solid; White crystalline solid; Technical methoxychlor is a pale buff to gray flaky powder; Colorless to light-yellow crystals
• Density: 1.41 at 77 °F (USCG, 1999); 1.41 g/cu cm at 25 °C; 1.4 g/cm³; 1.41
• Melting Point: 187 to 190 °F (NTP, 1992); 87.0 °C; 87 °C; 89 °C; 171°F
• Physical Description: Methoxychlor is a white crystalline solid which is often dissolved in a liquid carrier such as diesel oil. It can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. If dissolved in a liquid carrier, it can easily penetrate the soil and contaminate groundwater and nearby streams. It is used as a pesticide.; COLOURLESS-TO-LIGHT-YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR.; Colorless to light-yellow crystals with a slight, fruity odor.; Colorless to light-yellow crystals with a slight, fruity odor. [insecticide]
• Description: Methoxychlor is a white crystalline solid which is often dissolved in a liquid carrier such as diesel oil. It can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. If dissolved in a liquid carrier, it can easily penetrate the soil and contaminate groundwater and nearby streams. It is used as a pesticide.; Methoxychlor is a manufactured chemical that does not occur naturally in the environment. Pure methoxychlor is a pale-yellow powder with a slight fruity or musty odor. Methoxychlor is used as an insecticide against flies, mosquitoes, cockroaches, chiggers, and a wide variety of other insects. It is used on agricultural crops and livestock, and in animal feed, barns, grain storage bins, home gardens, and on pets. Methoxychlor is also known as DMDT, Marlate®, or Metox®.; Methoxychlor is an organochlorine insecticide. It derives from a 1,1,1-trichloro-2,2-diphenylethane.
• Shelf Life: Stable to UV light.; Color turns to pink or tan on exposure to light.
• Solubility: less than 1 mg/mL at 73° F (NTP, 1992); 2.89e-07 M; Soluble in alcohol; Moderately sol in alcohol and petroleum oils; readily sol in most aromatic solvents; Methylene dichloride: 60 g/100 g at 22 °C; dichlorobenzene: 40 g/100 g at 22 °C; cyclohexanone: 50 g/100 g at 22 °C; methylated naphthalenes: 30 g/100 g at 22 °C; carbon tetrachloride: 16 g/100 g at 22 °C; odorless kerosene: 2 g/100 g at 22 °C. /Data from table/; Readily soluble in aromatic, chlorinated, and ketonic solvents, and vegetable oils. In chloroform and xylene 440, methanol 50 (all in g/kg, 22 °C).; Very soluble in ethyl ether and benzene; soluble in ethanol; Very soluble in aromatic chlorinated, or ketonic solvents. Somewhat soluble in paraffinic types.; Soluble in alcohol. The solubilities are approximately those of DDT.; In water, 0.040 mg/L at 24 °C (99% purity); In water, 0.1 mg/L at 25 °C; Solubility in water: none; 0.00001%
• Synonyms: p,p’-Methoxychlor; 4,4’-(2,2,2-Trichloroethane-1,1-diyl)bis(methoxybenzene); 1,1,1-Trichloro-2,2-bis(p-methoxyphenyl)ethane; 1,1,1-Trichloro-2,2-bis(4-methoxyphenyl)ethane; 1,1,1-Trichloro-2,2-di(4-methoxyphenyl)ethane; 1,1-Bis(p-methoxyphenyl)-2,2,2
• Vapor Density: 12 (NTP, 1992) (Relative to Air); 12
• Vapor Pressure: Very low (NTP, 1992); 4.2X10-5 mm Hg at 25 °C (est); negligible; Very low
• PubChem Compound: 4115
• Last Modified: Nov 11 2021